Cas no 2228407-06-3 (2-amino-3-(4-chloro-2-methoxyphenyl)propan-1-ol)

• Product Name: 2-amino-3-(4-chloro-2-methoxyphenyl)propan-1-ol
• CAS No: 2228407-06-3
• MF: C₁₀H₁₄ClNO₂
• MW: 215.676661968231
• CID: 5922213
• PubChem ID: 165634973
• Update Time: 2025-06-08

2-amino-3-(4-chloro-2-methoxyphenyl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-amino-3-(4-chloro-2-methoxyphenyl)propan-1-ol
• 2228407-06-3
• EN300-1986115

• Inchi： 1S/C10H14ClNO2/c1-14-10-5-8(11)3-2-7(10)4-9(12)6-13/h2-3,5,9,13H,4,6,12H2,1H3
• InChI Key： MWKHGZVGKGRYSB-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)OC)CC(CO)N

Computed Properties

• Exact Mass: 215.0713064g/mol
• Monoisotopic Mass: 215.0713064g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 55.5Ų

Additional information on 2-amino-3-(4-chloro-2-methoxyphenyl)propan-1-ol

Introduction to 2-Amino-3-(4-Chloro-2-Methoxyphenyl)propan-1-ol (CAS No. 2228407-06-3)

2-Amino-3-(4-chloro-2-methoxyphenyl)propan-1-ol (CAS No. 2228407-06-3) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a derivative of propan-1-ol with a unique substitution pattern that includes an amino group and a 4-chloro-2-methoxyphenyl moiety. The combination of these functional groups imparts distinct chemical and biological properties, making it a valuable candidate for various applications in drug discovery and development.

The chemical structure of 2-amino-3-(4-chloro-2-methoxyphenyl)propan-1-ol is characterized by its chiral center, which can exist in two enantiomeric forms. The presence of the chiral center is crucial for its potential pharmacological activities, as enantiomers can exhibit different biological effects. This property has led to extensive research into the synthesis and separation of enantiomers to optimize the therapeutic potential of the compound.

In recent years, studies have focused on the potential of 2-amino-3-(4-chloro-2-methoxyphenyl)propan-1-ol as a lead compound for the development of novel drugs. One area of particular interest is its activity as a selective serotonin reuptake inhibitor (SSRI). SSRIs are widely used in the treatment of depression, anxiety disorders, and other psychiatric conditions. Research has shown that 2-amino-3-(4-chloro-2-methoxyphenyl)propan-1-ol exhibits potent SSRI activity, making it a promising candidate for further investigation in this context.

Beyond its potential as an SSRI, 2-amino-3-(4-chloro-2-methoxyphenyl)propan-1-ol has also been studied for its anti-inflammatory properties. Inflammation is a key factor in many diseases, including cardiovascular diseases, neurodegenerative disorders, and autoimmune conditions. Preclinical studies have demonstrated that this compound can effectively reduce inflammatory markers in vitro and in vivo, suggesting its potential as an anti-inflammatory agent.

The synthesis of 2-amino-3-(4-chloro-2-methoxyphenyl)propan-1-ol involves several steps, including the formation of the 4-chloro-2-methoxyphenyl moiety and the subsequent coupling with an amino alcohol derivative. Various synthetic routes have been explored to optimize yield and purity, with some methods focusing on environmentally friendly and cost-effective processes. The ability to produce this compound efficiently is crucial for its practical application in pharmaceutical research and development.

In terms of safety and toxicity, preliminary studies have indicated that 2-amino-3-(4-chloro-2-methoxyphenyl)propan-1-ol exhibits low toxicity at therapeutic concentrations. However, further research is needed to fully understand its safety profile, particularly in long-term use and at higher doses. Preclinical toxicity studies are ongoing to evaluate its potential side effects and to ensure its safe use in clinical settings.

The pharmacokinetic properties of 2-amino-3-(4-chloro-2-methoxyphenyl)propan-1-ol have also been investigated to assess its suitability as a drug candidate. Studies have shown that it has favorable absorption, distribution, metabolism, and excretion (ADME) characteristics, which are essential for effective drug delivery and therapeutic efficacy. These properties make it an attractive candidate for further preclinical and clinical evaluation.

In conclusion, 2-amino-3-(4-chloro-2-methoxyphenyl)propan-1-ol (CAS No. 2228407-06-3) is a promising compound with potential applications in the treatment of psychiatric disorders and inflammatory conditions. Its unique chemical structure and favorable pharmacological properties make it a valuable lead compound for further research and development in the pharmaceutical industry. Ongoing studies are expected to provide more insights into its mechanisms of action and therapeutic potential, paving the way for new treatments that can improve patient outcomes.